Cas no 88289-25-2 (2H-Pyran, 2-(3-bromo-2-methoxyphenoxy)tetrahydro-)

• Product Name: 2H-Pyran, 2-(3-bromo-2-methoxyphenoxy)tetrahydro-
• CAS No: 88289-25-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 638656
• PubChem ID: 54094255
• Update Time: 2025-04-19

2H-Pyran, 2-(3-bromo-2-methoxyphenoxy)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(3-bromo-2-methoxyphenoxy)tetrahydro-
• 2-(3-bromo-2-methoxyphenoxy)oxane
• MVZBJTQSNMMCJX-UHFFFAOYSA-N
• SCHEMBL11140998
• 88289-25-2
• DTXSID10708984
• 2-methoxy-3-tetrahydropyranyloxy-1-bromobenzene

• Inchi： 1S/C12H15BrO3/c1-14-12-9(13)5-4-6-10(12)16-11-7-2-3-8-15-11/h4-6,11H,2-3,7-8H2,1H3
• InChI Key： MVZBJTQSNMMCJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)OC1CCCCO1

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27.7Ų